Cas no 627526-93-6 (4-bromo-2-(difluoromethyl)thiophene)

• Product Name: 4-bromo-2-(difluoromethyl)thiophene
• CAS No: 627526-93-6
• MF: C₅H₃BrF₂S
• MW: 213.043126344681
• MDL: MFCD06797740
• CID: 891519
• PubChem ID: 2761387
• Update Time: 2025-06-12

4-bromo-2-(difluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-(DIFLUOROMETHYL)-THIOPHENE
• 4-bromo-2-(difluoromethyl)thiophene
• 2-(difluoromethyl)-4-bromothiophene
• 4-bromo-2-difluoromethylthiophene
• 4-bromo-2-difluoromethyl-thiophene
• AC1MC4U1
• CTK7B7084
• PubChem5253
• SureCN1336686
• EN300-248274
• 627526-93-6
• 4-Bromo-2-(difluoromethyl)thiophene Stabilized over potassium carbonate
• DTXSID70375737
• MFCD06797740
• AKOS015898848
• DB-073187
• SCHEMBL1336686
• F2147-4585
• AT16463

• MDL： MFCD06797740
• Inchi： 1S/C5H3BrF2S/c6-3-1-4(5(7)8)9-2-3/h1-2,5H
• InChI Key： FPSAHMIQBUZQQQ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(F)F)=C1

Computed Properties

• Exact Mass: 211.91100
• Monoisotopic Mass: 211.91069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 3.44820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-2-(difluoromethyl)thiophene

Professional Introduction to 4-bromo-2-(difluoromethyl)thiophene (CAS No. 627526-93-6)

4-bromo-2-(difluoromethyl)thiophene, with the chemical formula C₆H₂BrF₂S, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a thiophene core substituted with a bromine atom at the 4-position and a difluoromethyl group at the 2-position. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of various biologically active molecules.

TheCAS number 627526-93-6 provides a unique identifier for this substance, ensuring precise classification and tracking in scientific literature and industrial applications. The presence of both bromine and difluoromethyl substituents enhances the reactivity of the thiophene ring, facilitating further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These properties have garnered considerable attention from researchers exploring novel drug candidates and crop protection agents.

In recent years, the demand for4-bromo-2-(difluoromethyl)thiophene has surged due to its utility in developing small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have highlighted its role in synthesizing kinase inhibitors, which are crucial in oncology research. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, making it a preferred moiety in drug design.

Advances in synthetic methodologies have further expanded the applications of this compound. Modern techniques such as palladium-catalyzed cross-coupling reactions allow for efficient construction of complex molecular frameworks incorporating the thiophene scaffold. Researchers have leveraged these methods to create derivatives with enhanced pharmacological properties, including improved solubility and selectivity.

The pharmaceutical industry has shown particular interest in4-bromo-2-(difluoromethyl)thiophene for its potential in developing antiviral and antibacterial agents. The bromine atom serves as a handle for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. Preliminary studies suggest that certain derivatives exhibit promising activity against resistant strains of pathogens, underscoring the importance of this scaffold in medicinal chemistry.

Beyond pharmaceuticals, agrochemical researchers have utilized this compound to develop novel pesticides with improved efficacy and environmental safety. The structural features of4-bromo-2-(difluoromethyl)thiophene contribute to the synthesis of herbicides and fungicides that target specific enzymatic pathways in pests while minimizing harm to non-target organisms.

The synthesis ofCAS no 627526-93-6 typically involves multi-step processes starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromine atom and protection-deprotection strategies to handle the reactive sites. Recent innovations in catalytic systems have enabled more sustainable and scalable production methods, reducing waste and energy consumption.

In conclusion, 4-bromo-2-(difluoromethyl)thiophene represents a versatile building block with broad applications across multiple industries. Its unique structural features and reactivity make it indispensable for researchers developing cutting-edge pharmaceuticals and agrochemicals. As scientific understanding progresses, new methodologies and applications for this compound are expected to emerge, further solidifying its importance in modern chemistry.